Cas no 916258-24-7 (tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate)
916258-24-7 structure
Product Name:tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate
CAS No:916258-24-7
MF:C12H14BrN3O2
MW:312.16246175766
MDL:MFCD13183735
CID:820453
PubChem ID:53385503
Update Time:2024-10-26
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- tert-butyl 5-bromo-3-methylpyrazolo[3,4-b]pyridine-1-carboxylate
- AK104050
- 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester
- ZVHYMSMKXHSFLB-UHFFFAOYSA-N
- FCH1624768
- OR305390
- AX8235589
- AB1009705
- AB0069465
- ST24025956
- 1H-Pyrazolo[3,4-b]pyridine-1-carboxylicacid,5-bromo-3-methyl-,1,1-dimethylethyl ester
- 1,1-Dimethylethyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (ACI)
- 916258-24-7
- SCHEMBL5060972
- 1-N-Boc-5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine
- C12H14BrN3O2
- AKOS015951367
- DS-4212
- DTXSID10693740
- CS-0119300
- tert-Butyl5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- DB-344371
- MFCD13183735
- tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate
-
- MDL: MFCD13183735
- Inchi: 1S/C12H14BrN3O2/c1-7-9-5-8(13)6-14-10(9)16(15-7)11(17)18-12(2,3)4/h5-6H,1-4H3
- InChI Key: ZVHYMSMKXHSFLB-UHFFFAOYSA-N
- SMILES: O=C(N1C2C(=CC(=CN=2)Br)C(C)=N1)OC(C)(C)C
Computed Properties
- Exact Mass: 311.02700
- Monoisotopic Mass: 311.02694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57
- XLogP3: 3.2
Experimental Properties
- Density: 1.50
- PSA: 57.01000
- LogP: 3.28540
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230330-250mg |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 250mg |
£78.00 | 2022-02-28 | |
| Fluorochem | 230330-1g |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 1g |
£194.00 | 2022-02-28 | |
| Fluorochem | 230330-5g |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 5g |
£677.00 | 2022-02-28 | |
| Apollo Scientific | OR305390-250mg |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 250mg |
£47.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T86350-100mg |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 100mg |
¥133.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T86350-1g |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 1g |
¥919.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T86350-250mg |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 250mg |
¥306.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T86350-5g |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 5g |
¥3674.0 | 2023-09-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B847167-100mg |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate |
916258-24-7 | 95% | 100mg |
714.60 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ST547-1g |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate |
916258-24-7 | 95+% | 1g |
1915.0CNY | 2021-08-03 |
tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
916258-24-7 (tert-Butyl 5-bromo-3-methyl-1H-pyrazolo3,4-bpyridine-1-carboxylate) Related Products
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